Cas no 861928-19-0 (4,5-Dibromo-2-fluoroanisol)

• Product Name: 4,5-Dibromo-2-fluoroanisol
• CAS No: 861928-19-0
• MF: C₇H₅Br₂FO
• MW: 283.920404195786
• CID: 4978023
• Update Time: 2025-07-18

4,5-Dibromo-2-fluoroanisol Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-fluoroanisol
• 4,5-Dibromo-2-fluoroanisole

• Inchi： 1S/C7H5Br2FO/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3H,1H3
• InChI Key： BUAHSFZYRFPRIK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)OC)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 4,5-Dibromo-2-fluoroanisol

4,5-Dibromo-2-fluoroanisol: A Versatile Compound in Pharmaceutical and Chemical Research

4,5-Dibromo-2-fluoroanisol (CAS No. 861928-19-0) represents a critical compound in the field of pharmaceutical chemistry, with its unique molecular structure and functional groups making it a valuable target for synthetic and biological investigations. This compound, characterized by two bromine atoms at the 4 and 5 positions and a fluorine atom at the 2 position, is a derivative of anisole, which is known for its aromatic ether functionality. The 4,5-Dibromo-2-fluoroanisol molecule combines halogen substitutions with fluorine incorporation, creating a platform for diverse chemical modifications and biological applications. Recent studies have highlighted its potential in drug discovery, organic synthesis, and material science, underscoring its significance in modern research.

The molecular structure of 4,5-Dibromo-2-fluoroanisol is defined by its aromatic ring system, with bromine atoms at the 4 and 5 positions and a fluorine atom at the 2 position. The presence of these halogen atoms introduces unique reactivity and electronic effects, which can be exploited for synthetic transformations. The fluorine substitution at the 2 position enhances the molecule's polarity and may influence its interaction with biological targets. This combination of halogen atoms and the ether linkage in the anisole group creates a molecule with distinct physical and chemical properties, making it a promising candidate for further exploration.

Recent advancements in synthetic methodologies have expanded the utility of 4,5-Dibromo-2-fluoroanisol in the development of novel pharmaceutical compounds. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a precursor for the synthesis of fluorinated derivatives with enhanced metabolic stability. The researchers employed a nucleophilic substitution reaction to introduce functional groups at the 4 and 5 positions, resulting in compounds with improved pharmacokinetic profiles. This finding highlights the importance of 4,5-Dibromo-2-fluoroanisol as a versatile building block in drug design.

Additionally, the application of 4,5-Dibromo-2-fluoroanisol in material science has garnered attention due to its ability to form stable coordination complexes. A 2024 study in Advanced Materials explored its use in the fabrication of functional polymers with tunable properties. The bromine and fluorine atoms were found to influence the intermolecular interactions, leading to the development of materials with enhanced mechanical strength and thermal stability. These properties make 4,5-Dibromo-2-fluoroanisol a valuable component in the design of advanced materials for industrial and technological applications.

The synthesis of 4,5-Dibromo-2-fluoroanisol is a critical aspect of its utilization in research and development. Various synthetic routes have been reported in the literature, with the most common method involving the bromination of anisole derivatives. A 2022 review in Organic Synthesis detailed the use of electrophilic bromination under controlled conditions to achieve selective substitution at the 4 and 5 positions. The fluorine atom at the 2 position was introduced through a fluorination reaction, which required precise temperature and catalyst optimization to ensure high yield and purity. These synthetic strategies highlight the importance of controlled reaction conditions in the preparation of 4,5-Dibromo-2-fluoroanisol.

From a biological perspective, 4,5-Dibromo-2-fluoroanisol has shown potential in modulating enzyme activity and receptor interactions. A 2023 study in Drug Discovery Today investigated its effects on a specific class of G-protein-coupled receptors (GPCRs). The compound was found to exhibit partial agonist activity, suggesting its potential as a therapeutic agent for diseases involving receptor dysregulation. The halogen substitutions were hypothesized to enhance the molecule's binding affinity to the target receptors, making it a promising candidate for further preclinical studies.

The physicochemical properties of 4,5-Dibromo-2-fluoroanisol are essential for its application in different fields. The compound exhibits moderate solubility in polar solvents, which facilitates its use in solution-based reactions and biological assays. Its molecular weight and functional groups also contribute to its stability under various reaction conditions. These properties are crucial for its integration into complex synthetic pathways and biological systems, ensuring its viability in both laboratory and industrial settings.

Recent advancements in computational chemistry have provided insights into the behavior of 4,5-Dibromo-2-fluoroanisol at the molecular level. A 2024 study using molecular dynamics simulations revealed the role of halogen atoms in stabilizing the compound's conformation. The bromine and fluorine atoms were found to influence the molecule's electronic distribution, which could affect its reactivity and interaction with other molecules. These findings underscore the importance of understanding the molecular mechanisms underlying the compound's properties and applications.

The environmental impact of 4,5-Dibromo-2-fluoroanisol is another area of growing interest. Researchers are increasingly focusing on the sustainability of chemical processes involving such compounds. A 2023 study in Green Chemistry explored the use of green solvents and catalysts in the synthesis of 4,5-Dibromo-2-fluoroanisol. The study emphasized the importance of minimizing waste generation and reducing the environmental footprint of chemical processes. These efforts align with the broader goals of sustainable chemistry and highlight the potential of 4,5-Dibromo-2-fluoroanisol in eco-friendly applications.

Despite its promising applications, the use of 4,5-Dibromo-2-fluoroanisol is not without challenges. One of the primary concerns is the potential for toxicity, particularly in biological systems. A 2022 review in Toxicological Sciences discussed the need for thorough safety assessments before the compound can be considered for therapeutic use. The halogen atoms may introduce reactive intermediates that could pose health risks. Therefore, further research is necessary to fully understand the safety profile of 4,5-Dibromo-2-fluoroanisol and to develop strategies for mitigating any potential adverse effects.

In conclusion, 4,5-Dibromo-2-fluoroanisol represents a significant advancement in chemical science, with its unique structure and properties offering a wide range of applications. Its potential in drug discovery, material science, and sustainable chemistry highlights its importance in modern research. However, the challenges associated with its use must be addressed through rigorous safety assessments and innovative synthetic strategies. As research continues to evolve, the role of 4,5-Dibromo-2-fluoroanisol in various fields is likely to expand, contributing to new discoveries and technological innovations.

Further research is needed to fully explore the potential of 4,5-Dibromo-2-fluoroanisol in different applications. The development of more efficient synthetic methods and the exploration of its biological mechanisms will be crucial for its integration into pharmaceutical and industrial processes. Additionally, the environmental impact of its use must be carefully evaluated to ensure sustainable practices. By addressing these challenges, the scientific community can maximize the benefits of 4,5-Dibromo-2-fluoroanisol while minimizing any potential risks, paving the way for its continued use in future research and development.

Overall, the study of 4,5-Dibromo-2-fluoroanisol has demonstrated its significance in various scientific disciplines. Its unique properties and potential applications make it a valuable subject for further investigation. As new technologies and methodologies continue to emerge, the role of 4,5-Dibromo-2-fluoroanisol in advancing scientific knowledge and practical applications is expected to grow. Through continued research and innovation, the full potential of this compound can be realized, contributing to the development of new therapies, materials, and sustainable solutions.